Cas no 2229156-44-7 ([4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate)

• Product Name: [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate
• CAS No: 2229156-44-7
• MF: C₈H₇F₄NO₃S
• MW: 273.204694986343
• CID: 6475817
• PubChem ID: 165667439
• Update Time: 2025-05-20

[4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1990769
• 2229156-44-7
• [4-fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate
• [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate

• Inchi： 1S/C8H7F4NO3S/c9-7-2-1-5(4-16-17(13,14)15)3-6(7)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： LFRWCJIPSCASGB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 273.00827691g/mol
• Monoisotopic Mass: 273.00827691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate

[4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate (CAS No. 2229156-44-7): A Comprehensive Overview

The compound [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate, identified by the CAS registry number 2229156-44-7, is a highly specialized chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a fluorine atom at the 4-position and a trifluoromethyl group at the 3-position. The phenyl group is further connected to a methyl sulfamate moiety, which contributes to its reactivity and functional properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and nucleophilic aromatic substitution. These techniques have not only improved the yield but also enhanced the purity of [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate, making it more suitable for high-end applications in pharmaceuticals and agrochemicals.

The structural uniqueness of this compound is complemented by its exceptional chemical stability and reactivity. The trifluoromethyl group imparts electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This feature makes [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate an ideal candidate for use in various chemical transformations, including nucleophilic aromatic substitutions and cross-coupling reactions.

In terms of applications, [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug discovery. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The compound's ability to modulate key biological pathways makes it a valuable asset in medicinal chemistry.

Beyond pharmaceuticals, this compound has also found utility in agrochemicals, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to withstand harsh environmental conditions while maintaining efficacy has positioned it as a promising candidate for sustainable agricultural solutions.

From a research perspective, [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate continues to be a focal point for investigations into fluorinated aromatic compounds. Researchers are exploring its potential in materials science, where its unique electronic properties could pave the way for innovative applications in semiconductors and advanced materials.

In conclusion, [4-Fluoro-3-(trifluoromethyl)phenyl]methyl sulfamate (CAS No. 2229156-44-7) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure, coupled with its remarkable reactivity and stability, ensures that it will remain a cornerstone in various scientific disciplines for years to come.